Cas no 1211580-81-2 (2-ethynyl-6-(trifluoromethyl)pyridine)

• Product Name: 2-ethynyl-6-(trifluoromethyl)pyridine
• CAS No: 1211580-81-2
• MF: C₈H₄F₃N
• MW: 171.119272232056
• CID: 4675222
• PubChem ID: 119083590
• Update Time: 2025-11-02

2-ethynyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-ETHYNYL-6-(TRIFLUOROMETHYL)PYRIDINE
• Pyridine, 2-ethynyl-6-(trifluoromethyl)-
• 2-ethynyl-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F3N/c1-2-6-4-3-5-7(12-6)8(9,10)11/h1,3-5H
• InChI Key： ZIVIUQMVWFUUHD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C#C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-ethynyl-6-(trifluoromethyl)pyridine

Comprehensive Guide to 2-Ethynyl-6-(trifluoromethyl)pyridine (CAS No. 1211580-81-2): Properties, Applications, and Market Insights

2-Ethynyl-6-(trifluoromethyl)pyridine (CAS No. 1211580-81-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a pyridine core substituted with a trifluoromethyl group at the 6-position and an ethynyl group at the 2-position, making it a versatile building block for drug discovery and material science. Its unique molecular structure and electronic properties contribute to its growing demand in high-value applications.

The physicochemical properties of 2-ethynyl-6-(trifluoromethyl)pyridine include a molecular weight of 171.12 g/mol and a density of approximately 1.3 g/cm³. The presence of the trifluoromethyl group enhances its lipophilicity, which is crucial for improving the bioavailability of pharmaceutical compounds. Researchers often explore its reactivity in cross-coupling reactions, such as Sonogashira and Suzuki couplings, due to the ethynyl functionality. These characteristics make it a valuable intermediate in the synthesis of biologically active molecules.

In the pharmaceutical industry, 2-ethynyl-6-(trifluoromethyl)pyridine serves as a key precursor for developing kinase inhibitors and antiviral agents. Recent studies highlight its potential in targeting COVID-19-related proteins, aligning with the global focus on pandemic preparedness. Additionally, its agrochemical applications include the synthesis of novel pesticides and herbicides, addressing the rising demand for sustainable crop protection solutions. The compound’s fluorine-containing moiety is particularly valued for enhancing the efficacy of these products.

The market for 2-ethynyl-6-(trifluoromethyl)pyridine is expanding, driven by advancements in precision medicine and green chemistry. Analysts project a compound annual growth rate (CAGR) of 6-8% over the next five years, with North America and Europe leading in R&D investments. Suppliers are increasingly focusing on high-purity grades (>98%) to meet the stringent requirements of drug development pipelines. Custom synthesis and scalable production methods are also emerging as critical factors for manufacturers.

From an SEO perspective, this compound is frequently searched alongside terms like "pyridine derivatives in drug discovery", "trifluoromethylpyridine synthesis", and "ethynyl group reactivity". Researchers often seek information on its spectroscopic data (e.g., NMR, HPLC) and safety handling protocols, reflecting the need for detailed technical resources. Integrating these long-tail keywords enhances the visibility of content in academic and industrial search queries.

Environmental and regulatory considerations for 2-ethynyl-6-(trifluoromethyl)pyridine emphasize its alignment with REACH and FDA guidelines. While not classified as hazardous under current standards, proper waste disposal procedures are recommended due to its persistent organic nature. The compound’s low ecotoxicity profile supports its adoption in green synthesis initiatives, a priority for modern chemical enterprises.

In summary, 2-ethynyl-6-(trifluoromethyl)pyridine (CAS No. 1211580-81-2) represents a cutting-edge chemical intermediate with multifaceted applications. Its role in drug design, agrochemical innovation, and material science underscores its industrial relevance. As research continues to uncover new utilities, this compound is poised to remain a high-demand asset in the fine chemicals sector.